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Compound of Interest

Compound Name: 5-Chlorohexanoyl chloride

Cat. No.: B601574 Get Quote

An In-Depth Technical Guide: 5-Chlorohexanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Chlorohexanoyl chloride is a bifunctional organic compound featuring both an acyl chloride

and an alkyl chloride. This dual reactivity makes it a valuable intermediate and building block in

organic synthesis, particularly in the pharmaceutical and agrochemical sectors. Its reactive acyl

chloride group facilitates the formation of esters, amides, and ketones, while the chloro-alkane

moiety allows for a variety of nucleophilic substitution reactions.[1] A precise understanding of

its structure, nomenclature, properties, and handling requirements is paramount for its effective

and safe utilization in research and development. This guide provides a detailed deconstruction

of its IUPAC name, an overview of its chemical properties, synthesis considerations, and critical

safety protocols for laboratory and industrial settings.

Systematic IUPAC Nomenclature Deconstruction
The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method

for naming chemical compounds, ensuring that every distinct compound has a unique and

unambiguous name. The name "5-Chlorohexanoyl chloride" is derived by applying these

rigorous rules.

The Principal Functional Group: Acyl Chloride
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The foundation of the name is the principal functional group, which has the highest priority. In

this molecule, the functional group is an acyl chloride (-COCl).

Rule: For acyclic acyl halides, the name is derived from the corresponding carboxylic acid by

replacing the "-oic acid" suffix with "-oyl halide".[2][3]

Application: The molecule has a six-carbon chain, which corresponds to hexanoic acid.

Replacing "-oic acid" with "-oyl chloride" gives the base name hexanoyl chloride.

The acyl chloride functional group is assigned the highest priority for numbering, meaning the

carbon atom of the carbonyl group (C=O) is designated as carbon number 1.[2]

The Parent Carbon Chain: Hexane
The core of the molecule is a six-carbon chain.

Rule: The longest continuous carbon chain containing the principal functional group

determines the parent name.[4][5][6]

Application: The chain contains six carbon atoms, so the parent alkane is hexane. This gives

the "hexan-" part of the name.

Substituent Identification and Locant Assignment
With the parent chain and principal functional group identified and numbered, any other

attached atoms or groups are named as substituents.

Rule: Halogen atoms are named as halo- prefixes (e.g., fluoro-, chloro-, bromo-).[6] The

position of each substituent is indicated by a number (a "locant") corresponding to the carbon

atom it is attached to. Numbering begins at the end of the chain that gives the principal

functional group the lowest possible number.[5][6]

Application: A chlorine atom (Cl) is attached to the chain. Since the acyl chloride carbon is

C1, we number the chain sequentially from that end. The chlorine atom is located on the fifth

carbon, hence the prefix 5-Chloro.

Assembling the Final IUPAC Name
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The complete IUPAC name is assembled by combining the substituent prefix with the parent

chain and functional group suffix.

Prefix: 5-Chloro

Parent + Suffix: hexanoyl chloride

Combining these parts yields the full, unambiguous IUPAC name: 5-Chlorohexanoyl chloride.

Molecular Structure & Numbering

IUPAC Naming Logic

C1 (O, Cl) C2

Principal Group at C1:
Acyl Chloride
(-oyl chloride)

C3 C4 C5 (Cl) C6

Substituent at C5:
Chlorine

(5-Chloro-)

Parent Chain: 6 Carbons
(hexan-)

Final IUPAC Name:
5-Chlorohexanoyl chloride

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b601574?utm_src=pdf-body
https://www.benchchem.com/product/b601574?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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